7-methoxy-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H16N2O3S/c1-24-15-7-2-5-13-11-16(25-19(13)15)20(23)22-12-14-6-3-9-21-18(14)17-8-4-10-26-17/h2-11H,12H2,1H3,(H,22,23)
• InChI Key: JMOKJJHOHMHKLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=C(N=CC=C3)C4=CC=CS4
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

This compound is a complex organic molecule with a benzofuran core. It contains a methoxy group attached to the 7th carbon of the benzofuran ring, a carboxamide group attached to the 2nd carbon, and a pyridin-3-ylmethyl group attached to the nitrogen of the carboxamide group. The pyridin-3-ylmethyl group further contains a thiophen-2-yl group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The benzofuran core provides a rigid structure, while the various substituents add complexity and functionality to the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would largely depend on the conditions and the reagents used. The presence of various functional groups like the methoxy group, carboxamide group, and the pyridin-3-ylmethyl group can participate in a variety of chemical reactions.

Scientific Research Applications

Anti-Tubercular Agent

This compound has been explored for its potential as an anti-tubercular agent . . These derivatives could play a crucial role in the development of new treatments for tuberculosis, especially in cases where resistance to first-line drugs is observed.

Anti-Fibrosis Activity

. These compounds can inhibit the expression of collagen and the content of hydroxyproline in cell culture medium, suggesting a potential application in treating fibrotic diseases.

Anticancer Properties

. They have been found to inhibit cell growth in various cancer cell lines, indicating their potential use as cancer therapeutics with target therapy potentials and minimal side effects.

Immunosuppressive Activity

. It has shown promising results and could be considered as a lead compound in the development of new immunosuppressant drugs. This could be particularly beneficial for patients undergoing organ transplants or those with autoimmune diseases.

Chemical Biology Research

. It serves as a versatile chemical scaffold for the synthesis of various derivatives with diverse pharmacological properties.

Molecular Docking Studies

. This application is crucial in the early stages of drug development to assess the potential efficacy of new therapeutic agents.